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Compound of Interest

Compound Name: 1-Isopropyl-4-nitrobenzene

Cat. No.: B160760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Isopropyl-4-nitrobenzene, a key

chemical intermediate. It covers its nomenclature, chemical and physical properties, synthesis,

and applications, with a particular focus on its relevance to the chemical and pharmaceutical

industries.

Chemical Identity and Nomenclature
IUPAC Name: 1-isopropyl-4-nitrobenzene

Other IUPAC Name: 1-nitro-4-propan-2-ylbenzene

Synonyms: A variety of synonyms are used to refer to this compound, reflecting its common

usage in different contexts. These include:

p-Nitrocumene

4-Nitrocumene

4-Isopropylnitrobenzene

p-Isopropylnitrobenzene

Benzene, 1-(1-methylethyl)-4-nitro-
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Cumene, p-nitro-[1][2]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 1817-47-6[3][4]

Molecular Formula C₉H₁₁NO₂[3]

Molecular Weight 165.19 g/mol [3]

InChI Key JXMYUMNAEKRMIP-UHFFFAOYSA-N

Canonical SMILES CC(C)C1=CC=C([C=C1])--INVALID-LINK--[O-]

Physicochemical Properties
1-Isopropyl-4-nitrobenzene is a yellow-green liquid under standard conditions.[1] Its key

physical and chemical properties are summarized in the table below. It is stable under normal

conditions but is incompatible with strong bases and strong oxidizing agents.[3][5]

Table 2: Physical and Chemical Properties

Property Value

Melting Point 35.17 °C (estimate)[1]

Boiling Point 106-107 °C at 11 mm Hg[3][5]

Density 1.09 g/mL at 25 °C[3][5]

Refractive Index (n20/D) 1.537[3][5]

Flash Point >230 °F (>110 °C)[5]

Vapor Pressure 0.0728 mmHg at 25°C[1]

Water Solubility Insoluble

Solubility in Organic Solvents Soluble in benzene and toluene
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Synthesis and Experimental Protocol
The primary industrial method for the synthesis of 1-Isopropyl-4-nitrobenzene is the nitration

of cumene (isopropylbenzene).[1] This electrophilic aromatic substitution reaction is typically

carried out using a mixture of nitric acid and sulfuric acid.

General Reaction Scheme
The overall reaction is as follows:

Cumene
(Isopropylbenzene)

1-Isopropyl-4-nitrobenzene
(p-Nitrocumene)

Nitration

Mixed Acid
(HNO₃ + H₂SO₄)

H₂O

1-Isopropyl-4-nitrobenzene

p-Cumidine
(4-Isopropylaniline)

Reduction
(e.g., H₂, Raney Ni)

Isoproturon
(Herbicide)

Further
Reaction Steps

1-Isopropyl-4-nitrobenzene
(R-NO₂)

Nitroso-derivative
(R-NO)

2e⁻ reduction Hydroxylamine-derivative
(R-NHOH)

2e⁻ reduction 4-Isopropylaniline
(R-NH₂)

2e⁻ reduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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